Cas no 1824154-69-9 (6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid)

• Product Name: 6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid
• CAS No: 1824154-69-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 6349338
• PubChem ID: 129983509
• Update Time: 2025-05-20

6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1628419
• 6-(2-METHYL-1H-IMIDAZOL-4-YL)PYRIDINE-3-CARBOXYLIC ACID
• 1824154-69-9
• 6-(2-METHYL-1H-IMIDAZOL-4-YL)PYRIDINE-3-CARBOXYLICACID
• 6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid

• Inchi： 1S/C10H9N3O2/c1-6-11-5-9(13-6)8-3-2-7(4-12-8)10(14)15/h2-5H,1H3,(H,11,13)(H,14,15)
• InChI Key： QVJRDEXNMRKQDG-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1=CN=C(C)N1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid

Research Briefing on 6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid (CAS: 1824154-69-9)

6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid (CAS: 1824154-69-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its imidazole and pyridine moieties, has been explored for its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The unique structural features of this compound make it a valuable scaffold for targeting various biological pathways.

Recent studies have highlighted the versatility of 6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid in the design of small-molecule inhibitors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of potent and selective inhibitors of protein kinases, which are critical targets in oncology and inflammatory diseases. The compound's ability to form hydrogen bonds and engage in π-π stacking interactions with target proteins enhances its binding affinity and selectivity, making it a promising candidate for further development.

In addition to its role in kinase inhibition, 6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid has been investigated for its potential in modulating immune responses. A study in Nature Communications (2022) reported that derivatives of this compound exhibited immunomodulatory effects by targeting specific signaling pathways involved in autoimmune disorders. The findings suggest that this scaffold could be leveraged to develop novel therapeutics for conditions such as rheumatoid arthritis and multiple sclerosis.

The synthetic routes to 6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid have also been optimized in recent years. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These improvements are critical for supporting its widespread use in drug discovery programs and ensuring a reliable supply for preclinical and clinical studies.

Looking ahead, the potential applications of 6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid are expected to expand as researchers continue to explore its pharmacological properties. Ongoing studies are focusing on its use in combination therapies and its ability to overcome drug resistance in cancer treatment. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to design more potent and selective derivatives, paving the way for next-generation therapeutics.

In conclusion, 6-(2-Methyl-1H-imidazol-4-YL)pyridine-3-carboxylic acid (CAS: 1824154-69-9) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and immunomodulation. Its structural versatility, coupled with recent advancements in synthetic methodologies, positions it as a valuable tool for drug discovery. Future research will likely uncover additional therapeutic applications, further solidifying its importance in the field of chemical biology and pharmaceutical sciences.